4-((3,5-dimethylisoxazole-4-sulfonamido)methyl)-N,N-dimethylpiperidine-1-carboxamide
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Description
Scientific Research Applications
Antiviral and Antimicrobial Applications
Research into sulfonamide and isoxazole derivatives has shown significant promise in the development of antiviral and antimicrobial agents. For example, thiazole nucleosides synthesized from glycosyl cyanides have demonstrated in vitro activity against various viruses, including herpes and parainfluenza, and have been evaluated as potential inhibitors of purine nucleotide biosynthesis (Srivastava et al., 1977). Similarly, sulfonamide-derived ligands and their transition metal complexes have shown moderate to significant antibacterial and good antifungal activity (Chohan & Shad, 2011).
Anticancer Research
Compounds containing sulfonamide moieties, such as 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino)-N-(substituted)benzenesulfonamide derivatives, have been evaluated for their anticancer properties. Some of these compounds displayed interesting antimicrobial activity, with certain derivatives showing higher activity compared to reference drugs, highlighting their potential in cancer research (Ghorab et al., 2017).
Synthesis and Chemical Reactivity
The synthesis and characterization of novel sulfonamide derivatives of 5-substituted-3-methylisoxazole, starting from 3,5-dimethylisoxazole, have been documented. These studies explore the chemical reactivity and potential applications of isoxazole derivatives in creating novel compounds with possible pharmaceutical applications (Filimonov et al., 2006).
Mechanistic Insights and Computational Studies
Recent research has also focused on understanding the mechanistic pathways and providing computational insights into the reactions involving sulfonamide and azole derivatives. For instance, the selective synthesis of azoloyl NH-1,2,3-triazoles and azolyl diazoketones has been explored, offering both experimental and computational perspectives on their synthesis processes, which could be relevant for the design and synthesis of compounds like "4-((3,5-dimethylisoxazole-4-sulfonamido)methyl)-N,N-dimethylpiperidine-1-carboxamide" (Shafran et al., 2022).
Properties
IUPAC Name |
4-[[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylamino]methyl]-N,N-dimethylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N4O4S/c1-10-13(11(2)22-16-10)23(20,21)15-9-12-5-7-18(8-6-12)14(19)17(3)4/h12,15H,5-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXUBMBPOQANSRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)NCC2CCN(CC2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.